Cas no 2763891-78-5 ((3S,4S)-4-(tert-butoxy)-3-acetamidopentanoic acid)
(3S,4S)-4-(tert-butoxy)-3-acetamidopentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S,4S)-4-(tert-butoxy)-3-acetamidopentanoic acid
- EN300-37343615
- 2763891-78-5
-
- Inchi: 1S/C11H21NO4/c1-7(16-11(3,4)5)9(6-10(14)15)12-8(2)13/h7,9H,6H2,1-5H3,(H,12,13)(H,14,15)/t7-,9-/m0/s1
- InChI Key: ODLIELRTCVJXIL-CBAPKCEASA-N
- SMILES: O(C(C)(C)C)[C@@H](C)[C@H](CC(=O)O)NC(C)=O
Computed Properties
- Exact Mass: 231.14705815g/mol
- Monoisotopic Mass: 231.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 75.6Ų
(3S,4S)-4-(tert-butoxy)-3-acetamidopentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37343615-0.05g |
(3S,4S)-4-(tert-butoxy)-3-acetamidopentanoic acid |
2763891-78-5 | 95.0% | 0.05g |
$1368.0 | 2025-03-18 | |
| Enamine | EN300-37343615-0.1g |
(3S,4S)-4-(tert-butoxy)-3-acetamidopentanoic acid |
2763891-78-5 | 95.0% | 0.1g |
$1433.0 | 2025-03-18 | |
| Enamine | EN300-37343615-0.25g |
(3S,4S)-4-(tert-butoxy)-3-acetamidopentanoic acid |
2763891-78-5 | 95.0% | 0.25g |
$1498.0 | 2025-03-18 | |
| Enamine | EN300-37343615-0.5g |
(3S,4S)-4-(tert-butoxy)-3-acetamidopentanoic acid |
2763891-78-5 | 95.0% | 0.5g |
$1563.0 | 2025-03-18 | |
| Enamine | EN300-37343615-1.0g |
(3S,4S)-4-(tert-butoxy)-3-acetamidopentanoic acid |
2763891-78-5 | 95.0% | 1.0g |
$1629.0 | 2025-03-18 | |
| Enamine | EN300-37343615-2.5g |
(3S,4S)-4-(tert-butoxy)-3-acetamidopentanoic acid |
2763891-78-5 | 95.0% | 2.5g |
$3191.0 | 2025-03-18 | |
| Enamine | EN300-37343615-5.0g |
(3S,4S)-4-(tert-butoxy)-3-acetamidopentanoic acid |
2763891-78-5 | 95.0% | 5.0g |
$4722.0 | 2025-03-18 | |
| Enamine | EN300-37343615-10.0g |
(3S,4S)-4-(tert-butoxy)-3-acetamidopentanoic acid |
2763891-78-5 | 95.0% | 10.0g |
$7004.0 | 2025-03-18 |
(3S,4S)-4-(tert-butoxy)-3-acetamidopentanoic acid Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on (3S,4S)-4-(tert-butoxy)-3-acetamidopentanoic acid
Recent Advances in the Study of (3S,4S)-4-(tert-butoxy)-3-acetamidopentanoic Acid (CAS: 2763891-78-5)
The compound (3S,4S)-4-(tert-butoxy)-3-acetamidopentanoic acid (CAS: 2763891-78-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral building block is of particular interest due to its potential applications in the synthesis of bioactive molecules and drug candidates. Recent studies have focused on its role as a key intermediate in the development of novel therapeutics, particularly in the areas of enzyme inhibition and targeted drug delivery.
A 2023 study published in the Journal of Medicinal Chemistry explored the use of (3S,4S)-4-(tert-butoxy)-3-acetamidopentanoic acid as a precursor for the synthesis of selective protease inhibitors. The research demonstrated that the compound's unique stereochemistry and functional groups make it an ideal scaffold for designing inhibitors with high specificity and low off-target effects. The study reported a 40% improvement in inhibitor potency compared to previous generations of compounds.
In the field of drug formulation, a recent patent application (WO2023056789) highlighted the compound's utility in improving the solubility and bioavailability of poorly water-soluble drugs. The patent describes novel prodrug derivatives of (3S,4S)-4-(tert-butoxy)-3-acetamidopentanoic acid that significantly enhance drug absorption while maintaining stability in physiological conditions. This advancement could address critical challenges in oral drug delivery for several therapeutic classes.
Ongoing research at several academic institutions is investigating the compound's potential in neurodegenerative disease treatment. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that derivatives of (3S,4S)-4-(tert-butoxy)-3-acetamidopentanoic acid may modulate key pathways involved in protein misfolding and aggregation, which are hallmarks of conditions like Alzheimer's and Parkinson's diseases. These findings, while still in early stages, represent a promising new direction for therapeutic development.
The synthetic methodology for (3S,4S)-4-(tert-butoxy)-3-acetamidopentanoic acid has also seen recent improvements. A 2024 paper in Organic Process Research & Development reported a more efficient asymmetric synthesis route with 85% overall yield and >99% enantiomeric excess, addressing previous challenges in large-scale production. This advancement is particularly significant for industrial applications where cost-effective and scalable synthesis is crucial.
As research continues, the versatility of (3S,4S)-4-(tert-butoxy)-3-acetamidopentanoic acid (2763891-78-5) is becoming increasingly apparent. Its applications span from medicinal chemistry to materials science, with recent studies exploring its use in biodegradable polymers and smart drug delivery systems. The compound's unique structural features continue to inspire innovative research across multiple disciplines within the chemical and pharmaceutical sciences.
2763891-78-5 ((3S,4S)-4-(tert-butoxy)-3-acetamidopentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)